Cas no 24918-13-6 ((6-chloroimidazo2,1-b1,3thiazol-5-yl)methanol)

(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methanol is a heterocyclic compound featuring a chloro-substituted imidazothiazole core with a hydroxymethyl functional group at the 5-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the hydroxymethyl moiety allows for selective modifications, such as esterification or oxidation. Its fused bicyclic system contributes to stability and potential bioactivity. The compound is particularly useful in the development of biologically active molecules, offering versatility in medicinal chemistry applications. Proper handling under controlled conditions is recommended due to its reactive functional groups.
(6-chloroimidazo2,1-b1,3thiazol-5-yl)methanol structure
24918-13-6 structure
Product Name:(6-chloroimidazo2,1-b1,3thiazol-5-yl)methanol
CAS No:24918-13-6
MF:C6H5ClN2OS
MW:188.634698629379
MDL:MFCD02253174
CID:267188
PubChem ID:332992
Update Time:2025-10-29

(6-chloroimidazo2,1-b1,3thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-Chloroimidazo[2,1-b]thiazol-5-yl)methanol
    • (6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methanol
    • (6-CHLORO-IMIDAZO[2,1-B]THIAZOL-5-YL)-METHANOL
    • Imidazo[2,1-b]thiazole-5-methanol,6-chloro-
    • {6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methanol
    • 5-hydroxymethyl-6-chloroimidazo<2,1-b>thiazole
    • 5-idrossimetil-6-cloroimidazo<2,1-b>tiazolo
    • 6-Chlor-5-hydroxymethyl-imidazo<2,1-b>thiazol
    • 6-chloro-imidazo[2,1-b]thiazole-5-methanol
    • chloroimidazobthiazolylmethanol
    • CS-0219079
    • MFCD02253174
    • EN300-03016
    • (6-chloroimidazo[2, 1-b][1, 3]thiazol-5-yl)methanol
    • ZAA91813
    • BDBM50591483
    • Z56855637
    • NSC-332694
    • Imidazo[2,1-b]thiazole-5-methanol, 6-chloro-
    • J-501666
    • (6-chloro-imidazo[2,1-b]thiazol-5-yl)-methanol, AldrichCPR
    • 7Y-0700
    • Enamine_004025
    • AKOS000121998
    • CHEMBL5178056
    • PWHRIJYPBNUZLZ-UHFFFAOYSA-N
    • 24918-13-6
    • HMS1405G21
    • NSC332694
    • FT-0680621
    • A877769
    • SCHEMBL3757641
    • DTXSID60318552
    • (6-chloroimidazo2,1-b1,3thiazol-5-yl)methanol
    • MDL: MFCD02253174
    • Inchi: 1S/C6H5ClN2OS/c7-5-4(3-10)9-1-2-11-6(9)8-5/h1-2,10H,3H2
    • InChI Key: PWHRIJYPBNUZLZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(CO)N2C=CSC2=N1

Computed Properties

  • Exact Mass: 187.98100
  • Monoisotopic Mass: 187.9811117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • Melting Point: 168-170°
  • PSA: 65.77000
  • LogP: 1.54150

(6-chloroimidazo2,1-b1,3thiazol-5-yl)methanol Security Information

  • Hazard Category Code: 43
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

(6-chloroimidazo2,1-b1,3thiazol-5-yl)methanol Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

(6-chloroimidazo2,1-b1,3thiazol-5-yl)methanol Pricemore >>

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abcr
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(6-chloroimidazo2,1-b1,3thiazol-5-yl)methanol Production Method

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